Cas no 2361785-99-9 ({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate)

• Product Name: {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate
• CAS No: 2361785-99-9
• MF: C₁₉H₃₁N₃O₄
• MW: 365.467145204544
• CID: 6058683
• PubChem ID: 145889631
• Update Time: 2025-10-30

{1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z2099493470
• EN300-26577828
• 2361785-99-9
• {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate

• Inchi： 1S/C19H31N3O4/c1-4-17(23)21-12-9-15(10-13-21)18(24)22-11-7-6-8-16(22)14-26-19(25)20(3)5-2/h4,15-16H,1,5-14H2,2-3H3
• InChI Key： CXNIMNCICFXLAN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCCCC1COC(N(C)CC)=O

Computed Properties

• Exact Mass: 365.23145648g/mol
• Monoisotopic Mass: 365.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.2Ų

Additional information on {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate

Introduction to {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate (CAS No. 2361785-99-9)

{1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate} is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2361785-99-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound features a complex arrangement of functional groups, including an acrylate moiety and carbamate derivatives, which contribute to its unique chemical properties and potential therapeutic applications.

The prop-2-enoyl group in the molecular structure is particularly noteworthy, as it introduces a reactive double bond that can participate in various chemical transformations. This feature makes the compound a valuable intermediate in synthetic chemistry, allowing for the development of more complex molecules through functional group modifications. Additionally, the presence of multiple piperidine rings enhances the compound's solubility and bioavailability, which are critical factors in drug design. These structural characteristics have positioned {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate as a promising candidate for further exploration in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate has been investigated for its potential role in modulating various enzymatic activities. Specifically, studies have focused on its interaction with enzymes involved in inflammation and pain signaling. The compound's ability to interact with these targets suggests that it may have therapeutic benefits in conditions such as arthritis and chronic pain syndromes. Preliminary research indicates that the acrylate moiety plays a crucial role in mediating these interactions, highlighting the importance of structural optimization for enhancing biological activity.

Advances in computational chemistry have also contributed to the understanding of {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate's mechanism of action. Molecular docking studies have revealed that the compound can bind to specific pockets on target proteins with high affinity. This binding affinity is attributed to the precise arrangement of atoms within the molecule, particularly the prop-2-enoyl and carbamate functional groups. These findings provide valuable insights into how the compound interacts with biological targets and offer a foundation for designing more effective derivatives.

The synthesis of {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the acylated piperidine derivative, which serves as the core structure for further functionalization. Recent improvements in synthetic methodologies have enabled more efficient production of this compound, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

One of the most exciting aspects of {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl}methyl N-ethyl-N-methylcarbamate is its potential as a lead compound for drug development. Pharmaceutical companies are increasingly interested in exploring novel scaffolds that can be modified to enhance potency and selectivity. The structural features of this compound make it an attractive starting point for generating libraries of derivatives through combinatorial chemistry approaches. Such libraries can then be screened using high-throughput techniques to identify compounds with improved pharmacological profiles.

Furthermore, the environmental impact of synthesizing {1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-ylmethyl N ethyl-N methyl carbamate} has been a focus of recent research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where there is a growing emphasis on environmentally responsible practices. By adopting such approaches, researchers can ensure that the development of new pharmaceuticals does not come at an excessive environmental cost.

The future prospects for {1-[1-(prop 2 enoylpiperidine 4 carbonylpiperidin 2 ylmethyln ethylN methyl carbamate} are bright, with ongoing studies aimed at expanding its therapeutic potential. Researchers are exploring its efficacy in treating not only inflammatory conditions but also neurological disorders where modulation of pain signaling pathways is relevant. Additionally, investigations into its metabolic stability and pharmacokinetic properties are underway to ensure that it can be developed into a safe and effective drug product.

In conclusion, {1-[1-(prop 2 enoylpiperidine 4 carbonylpiperidin 2 ylmethyln ethylN methyl carbamate} (CAS No. 2361785 99 9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory and neurological disorders make it a valuable candidate for further development. As synthetic methodologies continue to improve and computational tools provide deeper insights into its mechanism of action, this compound is poised to play an important role in future therapeutic strategies.